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Compound of Interest

Compound Name:
(3-Amino-5-bromopyridin-2-

yl)methanol

Cat. No.: B1377986 Get Quote

An In-depth Technical Guide on the Safe Handling of (3-Amino-5-bromopyridin-2-
yl)methanol

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a formal safety endorsement or protocol for any specific laboratory or institution. All handling of

chemical substances must be conducted in accordance with your institution's established

safety protocols and under the guidance of qualified personnel. Always refer to the

manufacturer's Safety Data Sheet (SDS) for the most current and comprehensive safety

information.

Core Compound Identity and Physicochemical
Profile
(3-Amino-5-bromopyridin-2-yl)methanol is a substituted pyridine derivative. Its chemical

structure, incorporating an amino group, a bromine atom, and a hydroxymethyl group, defines

its reactivity and dictates the necessary handling precautions.

Table 1: Key Physicochemical Data
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Property Value

Molecular Formula C₆H₇BrN₂O

Molecular Weight 203.04 g/mol

CAS Number 1380571-68-5[1]

Appearance Solid (form may vary)

Melting Point
65-69 °C (for the related compound 3-Amino-5-

bromopyridine)[2]

Note: The melting point provided is for a structurally similar compound and should be

considered as an estimate. Always refer to the supplier's certificate of analysis for lot-specific

data.

Hazard Identification and GHS Classification
While a specific GHS classification for (3-Amino-5-bromopyridin-2-yl)methanol is not

universally established, the known hazards of structurally related aminopyridines and

brominated pyridines provide a strong basis for a precautionary approach. The primary hazards

are associated with its potential toxicity and irritant properties.[3][4][5]

Table 2: Anticipated GHS Hazard Classifications
Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.[5][6]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation.[5][6][7]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation.[5][6][7]

Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory System
H335: May cause respiratory irritation.[7]

Engineering Controls and Personal Protective
Equipment (PPE)
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A multi-layered approach to safety, beginning with robust engineering controls and

supplemented by appropriate PPE, is essential for minimizing exposure.

Engineering Controls
Chemical Fume Hood: All manipulations of solid (3-Amino-5-bromopyridin-2-yl)methanol
and its solutions must be performed in a properly functioning and certified chemical fume

hood.[3][8][9] This is the primary means of preventing inhalation of airborne particulates and

vapors.

Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of

fugitive emissions.[4][9]

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles are mandatory.[3] A face shield should be

worn over goggles when there is a risk of splashing.[3]

Hand Protection: Chemically resistant gloves, such as nitrile, are required. Gloves must be

inspected for integrity before each use and changed immediately if contamination is

suspected.[9]

Body Protection: A full-length laboratory coat must be worn and kept fastened.[3]

Respiratory Protection: In situations where dust or aerosol generation is unavoidable and

cannot be controlled by a fume hood, a NIOSH-approved respirator with an appropriate

cartridge for organic vapors and particulates should be used.[8] All respirator use must be in

accordance with a formal respiratory protection program.
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Caption: Hierarchy of controls for safe handling.

Safe Handling and Storage Protocols
Handling

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to contain any dust. Use smooth, controlled motions to minimize the generation of

airborne particles.

Solution Preparation: When dissolving the solid, add the solvent to the solid to wet the

material and reduce dusting.

General Hygiene: Avoid all contact with skin and eyes.[4] Do not eat, drink, or smoke in

areas where this compound is handled.[10] Wash hands thoroughly after handling.

Storage
Container: Keep the compound in its original, tightly sealed container.[4][10]
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Location: Store in a cool, dry, and well-ventilated area.[4][10] The storage area should be

secured and accessible only to authorized personnel.[3]

Incompatibilities: Store away from strong oxidizing agents, strong acids, acid chlorides, and

acid anhydrides.[3]

Emergency Procedures
Preparedness is critical for responding effectively to any accidental release or exposure.

Spills
Minor Spill (Solid): If a small amount is spilled within a fume hood, carefully sweep it up using

a dustpan and brush, avoiding dust creation. Place the material into a sealed, labeled

container for hazardous waste disposal.[11]

Minor Spill (Liquid): For small solution spills, absorb the material with an inert absorbent

(e.g., vermiculite, sand).[9] Place the contaminated absorbent into a sealed, labeled

container for disposal.

Major Spill: In the event of a large spill, evacuate the immediate area and notify your

institution's emergency response team.[8][12]

First Aid
Inhalation: If inhaled, immediately move the affected person to fresh air.[4][13][14] If

breathing is difficult or stops, provide artificial respiration and seek immediate medical

attention.[11]

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes.[4][9] Remove contaminated clothing. Seek medical attention if

irritation persists.[4]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[4][9] Remove contact lenses if present and easy to do. Seek immediate

medical attention.[4]
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Ingestion: Do NOT induce vomiting.[11] Rinse the mouth with water and seek immediate

medical attention.[4]
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Caption: Emergency response workflow for spills and exposures.

Waste Disposal
All waste containing (3-Amino-5-bromopyridin-2-yl)methanol, including empty containers,

contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.[3]

Collect all waste in designated, properly labeled, and sealed containers.[3]

Never dispose of this chemical or its solutions down the drain.[3][9]

Follow all local, state, and federal regulations for hazardous waste disposal.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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